Cas no 870997-76-5 (3-amino-4-methoxy-pyridine-2-carboxylic acid)

• Product Name: 3-amino-4-methoxy-pyridine-2-carboxylic acid
• CAS No: 870997-76-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 2809803
• PubChem ID: 58523918
• Update Time: 2025-05-21

3-amino-4-methoxy-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methoxypyridine-2-carboxylic acid
• 3-amino-4-methoxy-pyridine-2-carboxylic acid
• 870997-76-5
• AB75476
• EN300-106656
• BS-17758
• SCHEMBL2003463
• VJB99776
• AKOS024261405
• CS-0109602
• 3-amino-4-methoxypyridin-2-carboxylic acid
• TXYTXTGLTHEDPC-UHFFFAOYSA-N
• MFCD18382754
• 3-AMINO-4-METHOXYPICOLINICACID
• 3-AMINO-4-METHOXYPICOLINIC ACID
• D76882

• Inchi： 1S/C7H8N2O3/c1-12-4-2-3-9-6(5(4)8)7(10)11/h2-3H,8H2,1H3,(H,10,11)
• InChI Key： TXYTXTGLTHEDPC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C(=O)O)C=1N

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-4-methoxy-pyridine-2-carboxylic acid

Recent Advances in the Application of 3-Amino-4-Methoxy-Pyridine-2-Carboxylic Acid (CAS: 870997-76-5) in Chemical Biology and Pharmaceutical Research

3-Amino-4-methoxy-pyridine-2-carboxylic acid (CAS: 870997-76-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its amino and methoxy functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the most notable applications of 3-amino-4-methoxy-pyridine-2-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancer and inflammatory diseases, and the structural features of this compound make it an attractive scaffold for developing selective inhibitors. Recent research has demonstrated its utility in the design of compounds targeting specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. The compound's ability to form hydrogen bonds and its favorable pharmacokinetic properties contribute to its efficacy in these applications.

In addition to its role in kinase inhibition, 3-amino-4-methoxy-pyridine-2-carboxylic acid has been investigated for its antimicrobial properties. Studies have shown that derivatives of this compound exhibit activity against a range of bacterial and fungal pathogens. The methoxy group, in particular, has been found to enhance the compound's bioavailability and stability, making it a promising candidate for further development as an antimicrobial agent. Recent work has focused on optimizing the structure-activity relationship (SAR) of these derivatives to improve their potency and reduce potential side effects.

The synthesis and characterization of 3-amino-4-methoxy-pyridine-2-carboxylic acid have also been the subject of recent investigations. Advanced synthetic methodologies, including microwave-assisted and catalytic approaches, have been employed to improve the yield and purity of the compound. These developments are crucial for scaling up production and ensuring the compound's availability for further research and clinical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in verifying the compound's structure and purity.

Looking ahead, the potential of 3-amino-4-methoxy-pyridine-2-carboxylic acid in drug discovery appears promising. Ongoing research is exploring its use in combination therapies and as a building block for novel drug candidates. The compound's unique chemical properties and biological activity make it a valuable tool for addressing unmet medical needs. Future studies are expected to delve deeper into its mechanisms of action and expand its applications in treating a broader range of diseases.